Dioxido(oxo)silane;lead(2+);dichloride

• CAS No.: 39390-00-6
• Molecular Formula: Cl2O6Pb3Si2
• Molecular Weight: 8.4e+02 g/mol
• IUPAC Name: dioxido(oxo)silane;lead(2+);dichloride
• InChI: InChI=1S/2ClH.2O3Si.3Pb/c;;2*1-4(2)3;;;/h2*1H;;;;;/q;;2*-2;3*+2/p-2
• InChI Key: BKCUYYAKZPNLQY-UHFFFAOYSA-L
• Canonical SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[Cl-].[Cl-].[Pb+2].[Pb+2].[Pb+2]

Description

Dioxido(oxo)silane;lead(2+);dichloride is a chemical compound that combines silicon, lead, and chlorine elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of dioxido(oxo)silane;lead(2+);dichloride typically involves the reaction of lead salts with silane compounds under controlled conditions. One common method is the reaction of lead(II) chloride with silane compounds in the presence of an oxidizing agent. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction routes as in the laboratory but optimized for higher efficiency and yield. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Dioxido(oxo)silane;lead(2+);dichloride undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can convert the compound to lower oxidation state products.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce lead(IV) compounds, while substitution reactions can yield various organosilicon compounds .

Scientific Research Applications

Dioxido(oxo)silane;lead(2+);dichloride has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of advanced materials and catalysts.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, including as a component in drug delivery systems.

Industry: Utilized in the production of specialized coatings, adhesives, and sealants

Mechanism of Action

The mechanism of action of dioxido(oxo)silane;lead(2+)dichloride involves its interaction with molecular targets and pathways within biological systems. The compound can interact with proteins, enzymes, and other biomolecules, leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to dioxido(oxo)silane;lead(2+);dichloride include:

Dichlorosilane: A silicon-based compound with similar chemical properties.

Lead(II) chloride: A lead-based compound with similar reactivity.

Organosilicon compounds: Compounds containing silicon and organic groups with similar applications.

Uniqueness

This compound is unique due to its combination of silicon, lead, and chlorine elements, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications in research and industry .